Cas no 2172049-83-9 (1,2-difluoro-4-(3-phenylphenyl)benzene)

• Product Name: 1,2-difluoro-4-(3-phenylphenyl)benzene
• CAS No: 2172049-83-9
• MF: C₁₈H₁₂F₂
• MW: 266.284691810608
• CID: 6588706
• PubChem ID: 165879147
• Update Time: 2025-07-25

1,2-difluoro-4-(3-phenylphenyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1,2-difluoro-4-(3-phenylphenyl)benzene
• EN300-1585814
• 2172049-83-9

• Inchi： 1S/C18H12F2/c19-17-10-9-16(12-18(17)20)15-8-4-7-14(11-15)13-5-2-1-3-6-13/h1-12H
• InChI Key： YMDLUJZNNXVWNF-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1C=CC=C(C2C=CC=CC=2)C=1)F

Computed Properties

• Exact Mass: 266.09070671g/mol
• Monoisotopic Mass: 266.09070671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 0Ų

Additional information on 1,2-difluoro-4-(3-phenylphenyl)benzene

Introduction to 1,2-difluoro-4-(3-phenylphenyl)benzene (CAS No. 2172049-83-9)

1,2-difluoro-4-(3-phenylphenyl)benzene, identified by its CAS number 2172049-83-9, is a fluorinated aromatic compound that has garnered significant attention in the field of medicinal chemistry and materials science. This compound belongs to a class of molecules characterized by the presence of fluorine atoms, which are strategically incorporated into the benzene ring system. The structural motif of 1,2-difluoro-4-(3-phenylphenyl)benzene combines the stability and electronic properties of aromatic rings with the unique tunability offered by fluorine substituents.

The introduction of fluorine atoms into organic molecules is a well-established strategy in drug design due to their ability to modulate metabolic stability, lipophilicity, and binding affinity. In particular, the 1,2-difluorobenzene scaffold has been explored for its potential in developing novel pharmaceuticals and agrochemicals. The presence of two fluorine atoms at the 1 and 2 positions enhances the electron-withdrawing effect, influencing the reactivity and electronic distribution across the aromatic system. This modification can lead to improved pharmacokinetic profiles and enhanced binding interactions with biological targets.

The 3-phenylphenyl substituent at the 4-position introduces additional complexity to the molecule, providing a rigid phenyl ring that can interact with biological targets through π-stacking or hydrophobic interactions. This structural feature makes 1,2-difluoro-4-(3-phenylphenyl)benzene a promising candidate for further derivatization and optimization in drug discovery campaigns. The combination of fluorine and phenyl groups creates a versatile platform for designing molecules with tailored properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the behavior of such complex molecules with greater accuracy. Studies have shown that the electron-withdrawing nature of the fluorine atoms can enhance the binding affinity of 1,2-difluoro-4-(3-phenylphenyl)benzene to certain enzymes and receptors. This has led to its investigation as a potential lead compound in the development of treatments for various diseases, including cancer and inflammatory disorders.

In addition to its pharmaceutical applications, 1,2-difluoro-4-(3-phenylphenyl)benzene has also been explored in materials science due to its unique electronic properties. The presence of fluorine atoms can influence the optical and electronic characteristics of organic semiconductors and light-emitting diodes (OLEDs). Researchers have utilized this compound as a building block for designing novel materials with enhanced charge transport properties and improved device performance.

The synthesis of 1,2-difluoro-4-(3-phenylphenyl)benzene presents several challenges due to the sensitivity of fluorinated intermediates. However, recent methodological advances have made it more feasible to produce this compound on a scalable basis. Techniques such as metal-catalyzed cross-coupling reactions and directed functionalization have been employed to construct the desired scaffold efficiently. These synthetic strategies have opened up new avenues for exploring derivatives of 1,2-difluoro-4-(3-phenylphenyl)benzene with tailored biological activities.

One particularly intriguing aspect of this compound is its potential role as an intermediate in the synthesis of more complex bioactive molecules. The rigid aromatic core provides a stable platform for further functionalization, allowing chemists to introduce additional groups that can modulate specific interactions with biological targets. For instance, attaching polar functional groups or heterocyclic moieties could enhance solubility or target specificity while maintaining the beneficial properties conferred by the fluorine atoms.

The exploration of 1,2-difluoro-4-(3-phenylphenyl)benzene in medicinal chemistry has been complemented by experimental studies that provide insights into its mechanism of action. Initial pharmacological evaluations have revealed promising interactions with enzymes such as kinases and proteases, which are key targets in oncology research. The ability of this compound to modulate these enzymes may lead to novel therapeutic strategies for treating cancer and other diseases.

Furthermore, computational studies have highlighted the importance of fluoroaromatic compounds in drug design due to their ability to enhance bioavailability and metabolic stability. The electron-withdrawing effect of fluorine atoms can reduce unwanted side reactions, leading to more robust pharmacological profiles. This has prompted researchers to investigate analogs of 1,2-difluoro-4-(3-phenylphenyl)benzene as potential candidates for clinical development.

The growing interest in fluoroaromatic compounds has also spurred innovation in synthetic methodologies. New catalytic systems have been developed that allow for efficient introduction of fluorine atoms into complex molecular frameworks without compromising yield or selectivity. These advancements are crucial for enabling high-throughput screening programs aimed at identifying novel bioactive molecules based on structures like 1,2-difluoro-4-(3-phenylphenyl)benzene.

In conclusion,1,2-difluoro-4-(3-phenylphenyl)benzene (CAS No. 2172049-83-9) represents a structurally interesting molecule with significant potential in both pharmaceuticals and materials science. Its unique combination of fluorine substituents and phenyl groups provides a versatile platform for further exploration through synthetic chemistry and computational modeling. As research continues to uncover new applications for this compound,1,2-difluoro-4-(3-phenylphenyl)benzene is likely to remain at the forefront of innovation in medicinal chemistry and beyond.